Cas no 139996-65-9 (4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl-)

4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl- structure
139996-65-9 structure
Product Name:4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl-
CAS No:139996-65-9
MF:C16H14ClN3
MW:283.755462169647
CID:1291910
PubChem ID:10016703
Update Time:2025-04-20

4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl-
    • DB-423307
    • 139996-65-9
    • 2-chloro-N-ethyl-N-phenyl-4-Quinazolinamine,
    • SCHEMBL3122164
    • AKOS012859025
    • Inchi: 1S/C16H14ClN3/c1-2-20(12-8-4-3-5-9-12)15-13-10-6-7-11-14(13)18-16(17)19-15/h3-11H,2H2,1H3
    • InChI Key: NKAWGMCGCIZFJM-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2C(=N1)N(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 283.08782
  • Monoisotopic Mass: 283.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02
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